Cas no 1198475-34-1 (6-chloro-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one)

• Product Name: 6-chloro-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CAS No: 1198475-34-1
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• MDL: MFCD14581679
• CID: 1079145
• PubChem ID: 136043286
• Update Time: 2025-04-20

6-chloro-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloropyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
• 6-chloro-Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• 6-Chloro-3H-pyrrolo[2,1,f][1,2,4]triazin-4-one
• 6-chloropyrrolo[1,2-f][1,2,4]triazin-4(3H)-one
• AG-C-08366
• CTK6H3588
• QC-5320
• SBB088334
• 6-chloro-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 6-Chloropyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• DTXSID00670661
• SY324146
• 6-chloro-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• DB-061669
• 1198475-34-1
• CS-0134549
• SB31660
• MFCD14581679
• AKOS005073845
• P19253
• SCHEMBL12406064

• MDL： MFCD14581679
• Inchi： 1S/C6H4ClN3O/c7-4-1-5-6(11)8-3-9-10(5)2-4/h1-3H,(H,8,9,11)
• InChI Key： JGCFLHOSBGDGHT-UHFFFAOYSA-N
• SMILES： ClC1=CN2C(C(NC=N2)=O)=C1

Computed Properties

• Exact Mass: 169.0042895g/mol
• Monoisotopic Mass: 169.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines